Cas no 1384431-23-5 (6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid)

• Product Name: 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid
• CAS No: 1384431-23-5
• MF: C₈H₁₀O₅S
• MW: 218.227001667023
• CID: 5208805
• PubChem ID: 71755416
• Update Time: 2026-03-06

6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxo-6-thiabicyclo[3.2.1]octane-3-carboxylic acid 6,6-dioxide
• 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid

• Inchi： 1S/C8H10O5S/c9-7-5-1-4(8(10)11)2-6(7)14(12,13)3-5/h4-6H,1-3H2,(H,10,11)
• InChI Key： ZPIZXLIANKYQQB-UHFFFAOYSA-N
• SMILES： C12C(=O)C(S(=O)(=O)C1)CC(C(O)=O)C2

Additional information on 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid

Introduction to 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid (CAS No. 1384431-23-5) and Its Emerging Applications in Chemical Biology

The compound 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid, identified by the CAS number 1384431-23-5, represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of chemical biology. This bicyclic sulfone derivative exhibits a highly strained three-membered ring fused to a seven-membered thiazine ring, adorned with multiple oxygen functionalities. The intricate architecture of this compound not only makes it a subject of academic curiosity but also positions it as a promising candidate for various biochemical applications.

The structural motif of 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid is characterized by its high oxygen density and the presence of a sulfur atom within the bicyclic system. This combination of features imparts distinctive electronic and steric properties, making it an attractive scaffold for drug discovery and mechanistic studies. The compound’s reactivity is further modulated by the carboxylic acid group at the 3-position, which can participate in hydrogen bonding interactions and serve as a handle for further chemical modifications.

In recent years, there has been growing interest in heterocyclic compounds with strained ring systems due to their potential to mimic natural products and exhibit unique biological activities. The thiabicyclo[3.2.1]octane core of 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid is particularly noteworthy, as it has been implicated in several pharmacologically relevant contexts. For instance, derivatives of this scaffold have shown promise in inhibiting certain enzymes that are overexpressed in pathological conditions such as cancer and inflammation.

One of the most compelling aspects of this compound is its ability to engage with biological targets through multiple non-covalent interactions. The oxygen-rich environment facilitates hydrogen bonding with nucleophilic residues in proteins, while the sulfur atom can interact with metal ions or form disulfide bridges—a feature that is particularly relevant for redox-active signaling pathways. These interactions have been exploited in the design of novel inhibitors targeting enzymes such as kinases and proteases, which play pivotal roles in cellular regulation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid with high precision. Molecular dynamics simulations have revealed that the compound adopts specific conformations upon binding to its target proteins, often involving the formation of stable hydrogen bonds and hydrophobic clusters. These insights have guided the optimization of analogs with enhanced binding affinities and selectivity.

The synthesis of 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid presents significant synthetic challenges due to the strain inherent in its bicyclic system. However, recent methodological breakthroughs have made it possible to access this scaffold through efficient multi-step routes involving cycloaddition reactions and metal-catalyzed transformations. These advances have not only facilitated access to the parent compound but also allowed for rapid diversification of its structural analogs.

In vitro studies have demonstrated that 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid exhibits remarkable bioactivity against several disease-relevant targets. For example, preliminary data suggest that it can inhibit the activity of cyclin-dependent kinases (CDKs), which are known to drive cell cycle progression in cancer cells. Additionally, its ability to modulate transcription factor activity has been explored in models of inflammation and neurodegeneration.

The potential therapeutic applications of this compound are further enhanced by its favorable pharmacokinetic properties. Preliminary pharmacokinetic studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for further development into an oral therapeutic agent.

As research in chemical biology continues to evolve, compounds like 6,6,8-trioxo-6lambda6-thiabicyclo3.2.1octane-3-carboxylic acid (CAS No. 1384431-23-5) are poised to play an increasingly important role in drug discovery and mechanistic investigations. Their unique structural features offer opportunities for designing molecules with tailored biological activities and improved pharmacological profiles.